Cas no 926305-16-0 (4-Acetoxyphenethyl acrylate)

• Product Name: 4-Acetoxyphenethyl acrylate
• CAS No: 926305-16-0
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 2602540
• PubChem ID: 59317428
• Update Time: 2025-11-01

4-Acetoxyphenethyl acrylate Chemical and Physical Properties

Names and Identifiers

• 4-acetoxyphenethyl acrylate
• 2-(4-acetyloxyphenyl)ethyl prop-2-enoate
• 926305-16-0
• SCHEMBL3392420
• 4-Acetoxyphenethyl acrylate

• Inchi： 1S/C13H14O4/c1-3-13(15)16-9-8-11-4-6-12(7-5-11)17-10(2)14/h3-7H,1,8-9H2,2H3
• InChI Key： UPRJCBCFGSJZJU-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CCC1C=CC(=CC=1)OC(C)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 4-Acetoxyphenethyl acrylate

Introduction to 4-Acetoxyphenethyl acrylate (CAS No. 926305-16-0)

4-Acetoxyphenethyl acrylate, identified by the Chemical Abstracts Service Number (CAS No.) 926305-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This ester derivative of phenethylamine features an acetoxy functional group and an acrylate side chain, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound position it as a valuable building block for exploring novel therapeutic agents and functional materials.

The molecular structure of 4-Acetoxyphenethyl acrylate consists of a phenyl ring substituted with an acetoxy group at the para position, linked to an ethyl chain that terminates in an acrylate moiety. This configuration imparts both lipophilicity and reactivity, enabling its participation in diverse chemical transformations. The presence of the acrylate group, in particular, facilitates polymerization reactions and Michael additions, which are pivotal in constructing complex molecular architectures. Such properties make the compound particularly relevant in the development of advanced polymers, coatings, and drug delivery systems.

In recent years, 4-Acetoxyphenethyl acrylate has been explored as a precursor in the synthesis of pharmacologically active compounds. Its phenethylamine core is structurally related to known psychoactive substances, though the acetoxy and acrylate substituents modify its pharmacokinetic profile significantly. Research indicates that derivatives of this compound exhibit potential in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. These findings have sparked interest among medicinal chemists seeking to develop novel therapeutics for neurological disorders such as depression, anxiety, and cognitive dysfunction.

One of the most compelling aspects of 4-Acetoxyphenethyl acrylate is its utility in click chemistry applications. The combination of an alkyne or azide functional group with the acrylate moiety allows for efficient cycloaddition reactions, enabling rapid construction of complex scaffolds. This approach has been leveraged in high-throughput screening campaigns to identify novel bioactive molecules with improved pharmacological properties. Additionally, the compound’s compatibility with green chemistry principles—such as its solubility in bio-based solvents—aligns it with sustainable synthetic methodologies increasingly favored in industrial applications.

The role of 4-Acetoxyphenethyl acrylate in material science is equally noteworthy. Its ability to undergo controlled polymerization under mild conditions makes it a candidate for producing biodegradable polymers with tailored mechanical and thermal properties. Such materials are finding applications in medical implants, wound dressings, and environmental remediation technologies. Furthermore, the compound’s reactivity with nucleophiles allows for post-polymerization modifications, enabling the incorporation of functional groups that enhance material performance or biocompatibility.

Recent advancements in computational chemistry have further illuminated the potential of 4-Acetoxyphenethyl acrylate as a scaffold for drug discovery. Molecular modeling studies suggest that structural modifications around the phenyl ring and ethyl chain can fine-tune binding affinity to target proteins. These insights have guided synthetic efforts toward optimizing potency while minimizing off-target effects—a critical consideration in modern drug development. Collaborative research initiatives combining experimental synthesis with computational prediction are accelerating the discovery pipeline for next-generation therapeutics.

The industrial production of 4-Acetoxyphenethyl acrylate adheres to stringent quality control measures to ensure consistency and purity for research and commercial applications. Manufacturers employ advanced purification techniques such as column chromatography and recrystallization to isolate high-purity material suitable for sensitive synthetic processes. As demand grows for this intermediate, efforts are underway to develop more scalable and cost-effective synthetic routes without compromising yield or quality.

The future prospects for 4-Acetoxyphenethyl acrylate are bright, driven by its adaptability across multiple scientific disciplines. Ongoing research aims to expand its utility beyond traditional pharmaceutical applications into areas such as agrochemicals and specialty chemicals where its unique reactivity offers advantages. Innovations in catalytic systems may further enhance its synthetic versatility, paving the way for new derivatives with enhanced functionalities. As scientists continue to uncover its potential, 4-Acetoxyphenethyl acrylate (CAS No. 926305-16-0) is poised to remain a cornerstone compound in both academic research and industrial innovation.